CID 67165494

• Molecular Formula: C28H28ClN3NaO5
• Molecular Weight: 545.0 g/mol
• InChI: InChI=1S/C28H28ClN3O5.Na/c29-22-11-12-24(23(17-22)28(35)36)30-25(33)18-37-19-26(34)31-13-15-32(16-14-31)27(20-7-3-1-4-8-20)21-9-5-2-6-10-21;/h1-12,17,27H,13-16,18-19H2,(H,30,33)(H,35,36)
• InChIKey: YFKMLXPWGZOTJO-UHFFFAOYSA-N

TM5275 Sodium (CID 67165494): PAI-1 Inhibitor with Differentiated In Vivo Antithrombotic and Antifibrotic Profile

TM5275 sodium (CID 67165494) is an orally bioavailable, small-molecule inhibitor of plasminogen activator inhibitor-1 (PAI-1), a key serine protease inhibitor involved in thrombotic and fibrotic pathologies [1]. The compound was developed through a structure-activity relationship study of more than 90 analogs, with a molecular formula of C28H28ClN3NaO5 and a molecular weight of 545.0 g/mol [2]. TM5275 is distinguished from other PAI-1 inhibitors by its combination of potent enzymatic inhibition, demonstrated selectivity over other serpin/serine protease systems, and a favorable in vivo profile that includes oral efficacy in rodent and nonhuman primate models .

Pathway study fit PAI-1 target engagement and thrombotic pathway analysis

Serpin selectivity context Reported selectivity over other serpins at research concentrations

Oral exposure context Supports oral dosing in rodent and NHP thrombosis models

• [1] Izuhara Y, Takahashi S, Nangaku M, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source
• [2] PubChem Compound Summary for CID 134692414. Sodium 2-[[2-[2-(4-benzhydrylpiperazin-1-yl)-2-oxoethoxy]acetyl]amino]-5-chlorobenzoic acid. National Center for Biotechnology Information. Accessed 2026. View Source

Why TM5275 (CID 67165494) Cannot Be Substituted with Other PAI-1 Inhibitors

Substituting TM5275 with other PAI-1 inhibitors in research or development programs is not straightforward due to marked differences in selectivity profiles, oral bioavailability, and in vivo safety margins. Many early PAI-1 inhibitors lack sufficient selectivity or exhibit off-target effects on other serpin systems [1]. Furthermore, compounds such as tiplaxtinin (PAI-039) demonstrate a more potent in vitro IC50 (2.7 μM) than TM5275 (6.95 μM) [2], yet TM5275 has a uniquely documented, robust in vivo efficacy across multiple disease models with a favorable bleeding safety profile [3]. This distinction is critical for studies where therapeutic index and translational potential are paramount. Therefore, a simple potency comparison is insufficient for selecting the appropriate tool compound or lead candidate.

TM5275 (Target)

Tiplaxtinin / Other PAI-1 Inhibitors

Mismatch Risk

Oral model-response profile and bleeding endpoint monitoring reported

Stronger in vitro potency may not translate to in vivo model response

In vitro potency ranking alone insufficient; endpoint profile may differ

Selective PAI-1 inhibition over other serpins

Pan-serpin or off-target effects may confound phenotype

Pathway attribution may be compromised; off-target serpin effects require review

• [1] Izuhara Y, Takahashi S, Nangaku M, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source
• [2] Adooq Bioscience. PAI-1 | PAI-1 pathway | PAI-1 inhibitors. Adooq Bioscience Product Comparison. View Source
• [3] Huang WT, Vayalil PK, Miyata T, Hagood J, Liu RM. Therapeutic value of small molecule inhibitor to plasminogen activator inhibitor-1 for lung fibrosis. Am J Respir Cell Mol Biol. 2012;46(1):87-95. doi:10.1165/rcmb.2011-0139OC View Source

Quantitative Differentiation of TM5275 (CID 67165494) for Informed Procurement

Enzymatic Potency of TM5275 Against PAI-1 Compared to Class Benchmarks

TM5275 inhibits PAI-1 with an IC50 of 6.95 μM in a cell-free assay, as measured by tPA-dependent hydrolysis of a peptide substrate . This potency is comparable to the lead compound TM5007 and the preclinical inhibitor PAI-749 . In contrast, the PAI-1 inhibitor tiplaxtinin (PAI-039) exhibits a more potent IC50 of 2.7 μM [1]. While TM5275 is not the most potent PAI-1 inhibitor in vitro, its IC50 is achieved at therapeutically relevant plasma concentrations in vivo, where it demonstrates robust efficacy [2].

PAI-1 IC50

Cross-study comparison

TM5275 6.95 µM vs Tiplaxtinin 2.7 µM

Supports pathway inhibition context; potency does not directly predict in vivo model response.

Cell-free tPA-dependent peptide hydrolysis assay.

Evidence Dimension	PAI-1 inhibitory activity (IC50)
Target Compound Data	6.95 μM
Comparator Or Baseline	Tiplaxtinin (PAI-039): 2.7 μM; TM5007: ~7 μM
Quantified Difference	Tiplaxtinin is ~2.6-fold more potent in vitro
Conditions	Cell-free assay; tPA-dependent peptide substrate hydrolysis

Why This Matters

Demonstrates that TM5275's clinical and translational value is not solely dependent on maximum in vitro potency, highlighting the importance of considering downstream in vivo parameters during compound selection.

• [1] Adooq Bioscience. PAI-1 | PAI-1 pathway | PAI-1 inhibitors. Adooq Bioscience Product Comparison. View Source
• [2] Izuhara Y, Takahashi S, Nangaku M, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source

Comparative In Vivo Antithrombotic Efficacy of Oral TM5275 vs. Clopidogrel and Ticlopidine

In a rat arteriovenous shunt thrombosis model, oral administration of TM5275 (10 mg/kg) resulted in a thrombus weight of 60.9 ± 3.0 mg, a significant reduction from the vehicle control (72.5 ± 2.0 mg) [1]. This antithrombotic effect was equivalent to that of ticlopidine at a 50-fold higher dose (500 mg/kg) [2]. In a separate ferric chloride-treated carotid artery thrombosis model, TM5275 at 1-10 mg/kg demonstrated efficacy comparable to clopidogrel at 3 mg/kg [3]. Furthermore, in a nonhuman primate model of photochemically-induced arterial thrombosis, oral TM5275 (10 mg/kg) achieved the same antithrombotic effect as clopidogrel (10 mg/kg) [4].

In vivo antithrombotic

Head-to-head

TM5275 (10 mg/kg) matched ticlopidine (500 mg/kg) and clopidogrel (3–10 mg/kg) in rat & NHP models

Reported endpoint comparison; supports thrombosis model research.

Multiple arterial thrombosis models.

Evidence Dimension	Antithrombotic efficacy in rat AV shunt model
Target Compound Data	10 mg/kg TM5275: 60.9 ± 3.0 mg thrombus weight
Comparator Or Baseline	Ticlopidine 500 mg/kg: equivalent reduction; Vehicle: 72.5 ± 2.0 mg
Quantified Difference	TM5275 achieves equivalent efficacy at 1/50th the dose of ticlopidine
Conditions	Rat arteriovenous shunt thrombosis model; oral administration

Why This Matters

This provides quantitative evidence that TM5275 is a highly potent oral antithrombotic agent in vivo, requiring significantly lower doses than established antiplatelet therapies to achieve comparable efficacy, a key advantage for drug development programs.

• [1] Izuhara Y, Takahashi S, Nangaku M, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source
• [2] Izuhara Y, Takahashi S, Nangaku M, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source
• [3] Izuhara Y, Takahashi S, Nangaku M, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source
• [4] Izuhara Y, Takahashi S, Nangaku M, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source

Unique Bleeding Safety Profile of TM5275 Compared to Standard Antithrombotic Agents

A critical differentiator for TM5275 is its antithrombotic efficacy without prolonging bleeding time, a common and dose-limiting adverse effect of conventional antiplatelet and anticoagulant therapies. In both rat and nonhuman primate studies, TM5275 at therapeutically effective doses did not modify activated partial thromboplastin time (aPTT), prothrombin time (PT), or platelet activity, and it did not prolong bleeding time [1]. This is in stark contrast to agents like clopidogrel and ticlopidine, where equivalent antithrombotic doses are associated with increased bleeding risk . When combined with tissue plasminogen activator (tPA), TM5275 (5 mg/kg) enhanced the antithrombotic effect of tPA (0.3 mg/kg) without exacerbating bleeding, providing a benefit similar to a high tPA dose (3 mg/kg) but with a superior safety profile [2].

Bleeding-time endpoint

Head-to-head

TM5275: no prolongation at antithrombotic doses; comparators: increased bleeding risk

Differentiated safety-related endpoint; may support model-safety research.

Rat and NHP bleeding time assays.

Evidence Dimension	Effect on bleeding time at antithrombotic doses
Target Compound Data	TM5275 (1-50 mg/kg): No prolongation of bleeding time
Comparator Or Baseline	Clopidogrel/Ticlopidine: Increased bleeding risk at therapeutic doses
Quantified Difference	TM5275 achieves antithrombotic efficacy without the bleeding liability inherent to standard-of-care antiplatelet agents
Conditions	Rat tail bleeding time assay; nonhuman primate bleeding time assessment

Why This Matters

For drug development and translational research, this safety differentiation is paramount. TM5275 offers a unique tool to dissect thrombotic pathways without confounding bleeding phenotypes, and it represents a potential clinical candidate with a significantly improved therapeutic index.

• [1] Izuhara Y, Takahashi S, Nangaku M, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source
• [2] PeptideDB. TM5275 sodium product page. PeptideDB. View Source

Antifibrotic Efficacy of TM5275 in Diverse In Vivo Disease Models

Beyond its antithrombotic applications, TM5275 exhibits significant antifibrotic activity in multiple in vivo models. In a rat model of metabolic syndrome (MetS)-associated liver fibrosis (NASH), oral administration of TM5275 markedly ameliorated the development of hepatic fibrosis and suppressed the proliferation of activated hepatic stellate cells (HSCs) in two different rat MetS models [1]. In a murine model of lung fibrosis induced by intranasal instillation of AdTGF-β1, treatment with oral TM5275 at 40 mg/kg for 10 days restored the activities of uPA and tPA and almost completely blocked TGF-β1-induced lung fibrosis [2]. This antifibrotic effect was further corroborated in a fibrin-embedded fibroblast model, where TM5275, alongside FDA-approved drugs nintedanib and pirfenidone, significantly reduced cell-ECM spheroid size, an indicator of fibrosis [3].

Antifibrotic model response

Class-level inference

Reduced liver fibrosis in NASH rat models; blocked lung fibrosis in murine AdTGF-β1

Supports multi-model fibrosis research; model transferability to be verified.

Comparison with nintedanib/pirfenidone in cell-ECM assay.

Evidence Dimension	In vivo antifibrotic efficacy
Target Compound Data	TM5275: Significant reduction in liver fibrosis in rat MetS models; near-complete blockade of lung fibrosis in murine AdTGF-β1 model
Comparator Or Baseline	Vehicle-treated controls
Quantified Difference	Qualitative and semi-quantitative reduction in fibrotic markers and histopathology; comparable effect to standard-of-care antifibrotics in a cellular model
Conditions	Rat choline-deficient L-amino-acid-defined diet-induced steatohepatitis model; Otsuka Long-Evans Tokushima Fatty rat model; murine AdTGF-β1-induced lung fibrosis model

Why This Matters

This expands the utility of TM5275 beyond thrombosis research into high-value areas such as NASH and pulmonary fibrosis. For procurement decisions, this multi-indication potential justifies selection over more narrowly focused tool compounds and supports its use in broad-spectrum fibrotic disease research.

• [1] Abe H, Takeda N, Isagawa T, et al. Novel oral plasminogen activator inhibitor‑1 inhibitor TM5275 attenuates hepatic fibrosis under metabolic syndrome via suppression of activated hepatic stellate cells in rats. Mol Med Rep. 2020;22(4):2948-2956. doi:10.3892/mmr.2020.11360 View Source
• [2] Huang WT, Vayalil PK, Miyata T, Hagood J, Liu RM. Therapeutic value of small molecule inhibitor to plasminogen activator inhibitor-1 for lung fibrosis. Am J Respir Cell Mol Biol. 2012;46(1):87-95. doi:10.1165/rcmb.2011-0139OC View Source
• [3] Nerger BA, Sinha S, Lee NN, et al. Contracting scars from fibrin drops. Matrix Biol Plus. 2022;14:100105. doi:10.1016/j.mbplus.2022.100105 View Source

Selectivity Profile of TM5275: Differentiation from Pan-Serpin Inhibitors

TM5275 is a selective PAI-1 inhibitor that, at concentrations up to 100 μM, does not interfere with other serpin/serine protease systems [1]. This selectivity is crucial for interpreting experimental results, as it minimizes the confounding off-target effects often seen with less specific tool compounds . Docking studies suggest that TM5275 binds to strand 4 of the A β-sheet (s4A) of PAI-1, a specific interaction site that underlies its selective inhibition . In contrast, many early-generation PAI-1 inhibitors or broad-spectrum serine protease inhibitors can affect multiple serpins (e.g., antithrombin, α1-antitrypsin), leading to complex and sometimes contradictory in vivo phenotypes.

Serpin selectivity

Class-level inference

No interference at ≤100 µM in related serpin/serine protease systems

Supports PAI-1-specific pathway interpretation.

Docking studies indicate s4A binding site.

Evidence Dimension	Selectivity against other serpin/serine protease systems
Target Compound Data	TM5275: No interference with other serpin/serine protease systems at ≤100 μM
Comparator Or Baseline	Broad-spectrum serine protease inhibitors (e.g., some early PAI-1 inhibitors)
Quantified Difference	TM5275 exhibits high selectivity for PAI-1 at concentrations >10-fold above its IC50
Conditions	In vitro selectivity panel against related serpin enzymes

Why This Matters

For academic and pharmaceutical researchers, compound selectivity is a primary criterion for procurement. TM5275's documented selectivity profile ensures that observed biological effects can be confidently attributed to PAI-1 inhibition, reducing experimental variability and enhancing the reproducibility of findings.

• [1] PeptideDB. TM5275 sodium product page. PeptideDB. View Source

Optimal Research and Preclinical Application Scenarios for TM5275 (CID 67165494)

Thrombosis and Hemostasis Research

TM5275 is ideally suited for in vivo studies of arterial and venous thrombosis where maintaining hemostatic integrity is critical. As demonstrated in rat and nonhuman primate models, oral TM5275 provides potent antithrombotic efficacy without the confounding effect of prolonged bleeding time, making it a superior tool for investigating thrombosis mechanisms independent of primary hemostasis impairment [1]. Its utility extends to combination studies with thrombolytics like tPA, where it enhances efficacy while mitigating bleeding risk [2].

Fibrotic Disease Modeling: NASH and Pulmonary Fibrosis

Researchers investigating the pathogenesis and treatment of fibrosis, particularly in the context of metabolic syndrome (NASH) or pulmonary fibrosis, will find TM5275 a valuable chemical probe. Its demonstrated ability to suppress hepatic stellate cell activation and collagen synthesis in multiple NASH models [3], and to nearly abrogate TGF-β1-induced lung fibrosis in mice [4], positions it as a leading compound for preclinical evaluation of PAI-1 as a therapeutic target in fibrotic diseases.

Cancer Biology and Metastasis Studies

Given the established correlation between elevated PAI-1 levels and poor prognosis in several cancers, TM5275 serves as a critical tool for dissecting the role of the PAI-1/uPA axis in tumor progression and metastasis. Its selective inhibition of PAI-1 and documented anti-proliferative effects on ovarian cancer cell lines in vitro [5] support its use in oncology research, particularly in models where the tumor microenvironment and extracellular matrix remodeling are key endpoints.

Pharmacology and Drug Development Benchmarking

In industrial drug discovery settings, TM5275 is an essential reference compound for benchmarking new chemical entities (NCEs) targeting the PAI-1 pathway. Its comprehensive in vivo characterization—including oral bioavailability, defined PK/PD relationship, and extensive safety pharmacology data in rodents and nonhuman primates [6]—provides a robust comparator for evaluating the efficacy, selectivity, and therapeutic index of novel PAI-1 inhibitors under development.

Application

Selection Property

Validation Focus

Thrombosis and hemostasis research

Bleeding-related endpoint monitoring

Model-safety endpoint review

Fibrosis model research (NASH, pulmonary fibrosis)

Multi-model fibrosis response context

Fibrosis-model endpoint validation

Cancer biology and metastasis studies

Tumor microenvironment remodeling assays

Cell-proliferation and invasion endpoint review

Drug development benchmarking

Comprehensive in vivo characterization

Comparator PK/PD and selectivity profiling

• [1] Izuhara Y, Takahashi S, Nangaku M, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source
• [2] PeptideDB. TM5275 sodium product page. PeptideDB. View Source
• [3] Abe H, Takeda N, Isagawa T, et al. Novel oral plasminogen activator inhibitor‑1 inhibitor TM5275 attenuates hepatic fibrosis under metabolic syndrome via suppression of activated hepatic stellate cells in rats. Mol Med Rep. 2020;22(4):2948-2956. doi:10.3892/mmr.2020.11360 View Source
• [4] Huang WT, Vayalil PK, Miyata T, Hagood J, Liu RM. Therapeutic value of small molecule inhibitor to plasminogen activator inhibitor-1 for lung fibrosis. Am J Respir Cell Mol Biol. 2012;46(1):87-95. doi:10.1165/rcmb.2011-0139OC View Source
• [5] Mashiko S, Kitatani K, Toyoshima M, et al. Inhibition of plasminogen activator inhibitor-1 is a potential therapeutic strategy in ovarian cancer. Cancer Biol Ther. 2015;16(2):253-260. doi:10.1080/15384047.2014.1001271 View Source
• [6] Izuhara Y, Takahashi S, Nangaku M, et al. A novel inhibitor of plasminogen activator inhibitor-1 provides antithrombotic benefits devoid of bleeding effect in nonhuman primates. J Cereb Blood Flow Metab. 2010;30(5):904-912. doi:10.1038/jcbfm.2009.272 View Source